Cas no 2549012-05-5 (4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide)

• Product Name: 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide
• CAS No: 2549012-05-5
• MF: C₁₇H₁₆F₃N₃O₂
• MW: 351.32305431366
• CID: 5312112
• PubChem ID: 154583330
• Update Time: 2025-06-11

4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1-{[2-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide
• AKOS040717937
• F6709-5537
• 2549012-05-5
• 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide

• Inchi： 1S/C17H16F3N3O2/c18-17(19,20)14-4-2-1-3-11(14)8-23-9-13(10-23)25-12-5-6-22-15(7-12)16(21)24/h1-7,13H,8-10H2,(H2,21,24)
• InChI Key： WHPORLCYAHPQFH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CC(C1)OC1C=CN=C(C(N)=O)C=1)(F)F

Computed Properties

• Exact Mass: 351.11946125g/mol
• Monoisotopic Mass: 351.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide

Professional Introduction to 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide (CAS No. 2549012-05-5)

4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide, with the CAS number 2549012-05-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core and an azetidine moiety linked through an oxygen atom. The presence of a trifluoromethyl group in the phenyl ring enhances its electronic properties, making it a valuable candidate for further exploration in drug discovery and development.

The chemical structure of this compound exhibits a high degree of functionalization, which is critical for its potential biological activity. The pyridine carboxamide moiety at one end of the molecule suggests possible interactions with biological targets such as enzymes and receptors, while the azetidine ring provides a flexible scaffold that can be modulated to optimize pharmacokinetic profiles. This structural complexity makes 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic rings, such as those containing a trifluoromethyl group. The trifluoromethyl substituent is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to its widespread use in the design of pharmaceutical agents targeting various diseases, including cancer and inflammatory disorders. The incorporation of this moiety into 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide underscores its potential as a lead compound for further medicinal chemistry investigations.

The azetidine ring in this compound is another key feature that contributes to its unique chemical and biological properties. Azetidine derivatives have been extensively studied due to their ability to mimic natural amino acids and interact with biological systems. The flexibility of the azetidine ring allows for conformational adjustments that can enhance binding interactions with protein targets. This structural feature has been exploited in the development of various therapeutic agents, including those targeting enzymes involved in signal transduction pathways.

The synthesis of 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyridine carboxamide group necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the installation of the azetidine ring requires specialized synthetic strategies, such as cycloaddition reactions or ring-closing metathesis, which are well-established in modern organic synthesis.

The potential biological activity of 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide has not yet been fully explored, but its structural features suggest several possible applications. For instance, the combination of the pyridine carboxamide and azetidine moieties may make it a suitable candidate for inhibiting enzymes involved in cancer progression or inflammatory responses. The presence of the trifluoromethyl group further enhances its potential as a pharmacophore by improving its binding affinity and metabolic stability.

In recent years, there have been significant advancements in computational methods that can predict the biological activity of novel compounds based on their chemical structure. These tools have been instrumental in identifying potential drug candidates before they are synthesized and tested experimentally. For 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide, computational studies can help predict its interactions with various biological targets and guide the design of more potent derivatives.

The development of new pharmaceutical agents often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The synthesis and characterization of 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide would benefit from collaboration between synthetic chemists who can design and execute complex synthetic routes and biologists who can assess its biological activity using cell-based assays or enzyme inhibition studies.

In conclusion, 4-[(1-{[2-(Trifluoromethyl)phenyl]methyl}azetidin-3-yl)oxy]pyridine-2-carboxamide (CAS No. 2549012-05-5) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases. As research continues to uncover new applications for fluorinated aromatic compounds like those containing a trifluoromethyl group, compounds such as this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.